Alethine
Alethine
Beta Alethine is a disulfide agent that stimulates T and B-cell functions and exhibits anti-tumor and immunostimulant activity. (NCI)
Alethine is studied in the treatment of cancer. It belongs to a family of chemicals called disulfides. It is a low molecular weight disulfide that has been shown to exhibit in vivo antitumor activity in murine myeloma and melanoma models.
Alethine is studied in the treatment of cancer. It belongs to a family of chemicals called disulfides. It is a low molecular weight disulfide that has been shown to exhibit in vivo antitumor activity in murine myeloma and melanoma models.
Brand Name:
Vulcanchem
CAS No.:
646-08-2
VCID:
VC0517934
InChI:
InChI=1S/C10H22N4O2S2/c11-3-1-9(15)13-5-7-17-18-8-6-14-10(16)2-4-12/h1-8,11-12H2,(H,13,15)(H,14,16)
SMILES:
C(CN)C(=O)NCCSSCCNC(=O)CCN
Molecular Formula:
C10H22N4O2S2
Molecular Weight:
294.4 g/mol
Alethine
CAS No.: 646-08-2
Inhibitors
VCID: VC0517934
Molecular Formula: C10H22N4O2S2
Molecular Weight: 294.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 646-08-2 |
|---|---|
| Product Name | Alethine |
| Molecular Formula | C10H22N4O2S2 |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | 3-amino-N-[2-[2-(3-aminopropanoylamino)ethyldisulfanyl]ethyl]propanamide |
| Standard InChI | InChI=1S/C10H22N4O2S2/c11-3-1-9(15)13-5-7-17-18-8-6-14-10(16)2-4-12/h1-8,11-12H2,(H,13,15)(H,14,16) |
| Standard InChIKey | WELIVEBWRWAGOM-UHFFFAOYSA-N |
| SMILES | C(CN)C(=O)NCCSSCCNC(=O)CCN |
| Canonical SMILES | C(CN)C(=O)NCCSSCCNC(=O)CCN |
| Appearance | Solid powder |
| Description | Beta Alethine is a disulfide agent that stimulates T and B-cell functions and exhibits anti-tumor and immunostimulant activity. (NCI) Alethine is studied in the treatment of cancer. It belongs to a family of chemicals called disulfides. It is a low molecular weight disulfide that has been shown to exhibit in vivo antitumor activity in murine myeloma and melanoma models. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Related CAS | 104071-87-6 (hydrobromide) 14307-88-1 (hydrochloride) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | alethine alethine hydrobromide alethine hydrochloride beta-alanyl-cysteamine disulfide beta-alanylcysteamine disulfide beta-alethine Betathine N,N'-(dithiodiethylene)bis(3-aminopropionamide) |
| Reference | 1: Knight GD, Mann PL, Laubscher KH, Scallen TJ. Seemingly diverse activities of 2: Dunn TM, Wormsley S, Taub FE, Pontzer CH. Increased T cell cytotoxicity by |
| PubChem Compound | 69532 |
| Last Modified | Nov 11 2021 |
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